Cas no 692263-39-1 (4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester)

• Product Name: 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester
• CAS No: 692263-39-1
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• CID: 3059914
• PubChem ID: 2937529
• Update Time: 2025-06-07

4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester
• 4445-81-2
• ethyl 4-(5-methyl-3-oxo-1H-pyrazol-2-yl)benzoate
• ethyl 4-(3-methyl-5-oxo-2,5-dihydro-1H-pyrazol-1-yl)benzoate
• BBL040494
• SR-01000260385-1
• AKOS000313047
• SCHEMBL10144737
• SBB023395
• CS-0298944
• 692263-39-1
• SR-01000260385
• STK350548
• EN300-230469
• ethyl 4-(3-methyl-5-oxo-2H-pyrazol-1-yl)benzoate
• G35704
• DTXSID60387905

• MDL： MFCD02379934
• Inchi： 1S/C13H14N2O3/c1-3-18-13(17)10-4-6-11(7-5-10)15-12(16)8-9(2)14-15/h4-8,14H,3H2,1-2H3
• InChI Key： HNTWBJOFXQYMLM-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)N1C(C=C(C)N1)=O)=O

Computed Properties

• Exact Mass: 246.10044231Da
• Monoisotopic Mass: 246.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester

Introduction to 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester (CAS No. 692263-39-1)

4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester, with the CAS number 692263-39-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazolone derivatives and is characterized by its unique structural features, which include a pyrazolone ring and an ester functional group. These structural elements contribute to its potential biological activities and pharmacological properties.

The chemical structure of 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester consists of a benzene ring substituted with a pyrazolone moiety at the para position. The presence of the methyl group on the pyrazolone ring and the ethyl ester group on the carboxylic acid further modulates its physicochemical properties and biological activity. The compound is typically synthesized through a series of well-defined chemical reactions, including condensation, cyclization, and esterification steps.

Recent studies have highlighted the potential therapeutic applications of 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester has also shown potential as an antitumor agent. Studies conducted in vitro and in vivo have revealed that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These results have been corroborated by multiple research groups, indicating a consistent and robust antitumor effect across different cancer types.

The pharmacokinetic profile of 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent. The compound's stability under various conditions, including pH and temperature, has also been evaluated, ensuring its reliability during storage and administration.

In terms of safety, preclinical studies have indicated that 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester has a favorable toxicity profile. Animal studies have not reported any significant adverse effects at therapeutic doses, suggesting that it is well-tolerated. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The potential applications of 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-yl)-benzoic acid ethyl ester extend beyond anti-inflammatory and antitumor therapies. Recent research has explored its use in other therapeutic areas such as neurodegenerative diseases and metabolic disorders. For instance, studies have shown that this compound can protect neurons from oxidative stress and improve insulin sensitivity in diabetic models.

In conclusion, 4-(3-Methyl-5-oxo-2,5-dihydro-pyrazol-1-y l)-benzoic acid ethyl ester (CAS No. 692263 - 39 - 1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.